tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate
Overview
Description
Tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate (TBOC) is a synthetic organic compound belonging to the class of oxazepanes. It is a white crystalline solid with a molecular weight of 224.3 g/mol. TBOC is a versatile compound that has been used in a wide range of scientific research applications, including biochemistry, physiology, and drug development. In
Scientific Research Applications
Tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate has been used in a variety of scientific research applications. It has been used as a substrate for enzymes in biochemistry studies, as a ligand in studies of protein-ligand interactions, and as a model compound in studies of drug-receptor interactions. tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate has also been used as an inhibitor of enzymes involved in drug metabolism, as a substrate for the enzyme cyclooxygenase, and as a tool for studying the structure and function of proteins involved in signal transduction pathways.
Mechanism of Action
Tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate has been shown to interact with proteins and enzymes involved in signal transduction pathways. It has been shown to bind to and inhibit the enzyme cyclooxygenase, which is involved in the production of prostaglandins. tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate has also been shown to inhibit the enzyme cytochrome P450, which is involved in the metabolism of drugs.
Biochemical and Physiological Effects
tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which are hormones that play an important role in inflammation and pain. tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate has also been shown to inhibit the metabolism of drugs, which can lead to an increase in their effectiveness. In addition, tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate has been shown to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
Tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate has several advantages for use in laboratory experiments. It is a relatively stable compound that can be stored for long periods of time. It is also relatively easy to synthesize and can be used in a variety of applications. However, tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate is a relatively expensive compound and can be difficult to obtain in large quantities.
Future Directions
The future directions for tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate research are numerous. tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate could be used to develop new drugs that target specific enzymes involved in signal transduction pathways. It could also be used to develop new drugs that target specific enzymes involved in drug metabolism. In addition, tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate could be used to develop new drugs that have anti-inflammatory and anti-cancer effects. Finally, tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate could be used to develop new synthetic compounds for use in laboratory experiments.
Synthesis Methods
Tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate can be synthesized through a two-step process. First, 3,3-dimethyl-6-oxo-1,4-oxazepane (DMO) is synthesized from the reaction of 2,3-dimethyl-1,4-dioxane and ethyl chloroformate in the presence of a base such as potassium carbonate. Then, tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate is synthesized from the reaction of DMO and tert-butyl chloroformate in the presence of a base such as potassium carbonate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate involves the reaction of tert-butyl 3,3-dimethyl-1,4-dioxopiperidine-2-carboxylate with ethyl chloroformate in the presence of a base to form tert-butyl 3,3-dimethyl-6-oxo-1,4-oxazepane-4-carboxylate.", "Starting Materials": [ "tert-butyl 3,3-dimethyl-1,4-dioxopiperidine-2-carboxylate", "ethyl chloroformate", "base" ], "Reaction": [ "Add tert-butyl 3,3-dimethyl-1,4-dioxopiperidine-2-carboxylate to a reaction flask", "Add a base to the reaction flask and stir the mixture", "Add ethyl chloroformate dropwise to the reaction mixture while stirring", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
1801455-66-2 |
Molecular Formula |
C12H21NO4 |
Molecular Weight |
243.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
